Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-methoxybenzoyl)amino]benzoate

• Molecular Formula: C28H29N3O5
• Molecular Weight: 487.5 g/mol
• IUPAC Name: ethyl 4-(4-benzoylpiperazin-1-yl)-3-[(4-methoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C28H29N3O5/c1-3-36-28(34)22-11-14-25(24(19-22)29-26(32)20-9-12-23(35-2)13-10-20)30-15-17-31(18-16-30)27(33)21-7-5-4-6-8-21/h4-14,19H,3,15-18H2,1-2H3,(H,29,32)
• InChI Key: HZVZWRBYENENNC-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3)NC(=O)C4=CC=C(C=C4)OC

Description

Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-methoxybenzoyl)amino]benzoate, also known as BMB, is a compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-methoxybenzoyl)amino]benzoate's mechanism of action is not fully understood. However, it has been suggested that this compound may inhibit the activity of enzymes involved in the growth and proliferation of cancer cells. Additionally, this compound may act as an antioxidant and protect against oxidative stress-induced damage.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to decrease the production of reactive oxygen species, which can cause cellular damage. Additionally, this compound has been found to inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-methoxybenzoyl)amino]benzoate in lab experiments is its potential as a drug candidate for various diseases. Additionally, this compound has been found to be relatively non-toxic and well-tolerated in animal studies. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer.

Future Directions

There are several future directions for research on Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-methoxybenzoyl)amino]benzoate. One area of interest is the development of this compound as a potential drug candidate for cancer treatment. Additionally, further studies are needed to fully understand this compound's mechanism of action and its potential applications in other fields, such as antimicrobial and antifungal therapies. Finally, research is needed to improve the solubility of this compound, which could increase its potential as a drug candidate.
In conclusion, this compound is a compound with potential applications in various fields, including cancer treatment and antimicrobial therapies. Further research is needed to fully understand its mechanism of action and to improve its solubility for increased drug candidacy.

Synthesis Methods

The synthesis of Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-methoxybenzoyl)amino]benzoate involves several steps, including the reaction of 4-benzoyl-1-piperazinecarboxylic acid with ethyl 4-aminobenzoate, followed by the reaction of the resulting compound with 4-methoxybenzoyl chloride. The final product is obtained through purification and crystallization processes.

Scientific Research Applications

Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-methoxybenzoyl)amino]benzoate has been the subject of several scientific studies due to its potential applications in various fields. It has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been studied for its antimicrobial and antifungal properties.